Cas no 785806-33-9 (1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester)
785806-33-9 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester
CAS No:785806-33-9
MF:C9H15N3O2
MW:197.234301805496
CID:554514
PubChem ID:45089402
Update Time:2025-04-19
1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester
- methyl 4-amino-2-tert-butyl-1H-imidazole-5-carboxylate
- DTXSID00666468
- Methyl 4-amino-2-(tert-butyl)-1H-imidazole-5-carboxylate
- 785806-33-9
- 1H-Imidazole-4-carboxylicacid,5-amino-2-(1,1-dimethylethyl)-,methylester
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- Inchi: 1S/C9H15N3O2/c1-9(2,3)8-11-5(6(10)12-8)7(13)14-4/h10H2,1-4H3,(H,11,12)
- InChI Key: LMYNZPQKTKONRK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(N)N=C(C(C)(C)C)N1)=O
Computed Properties
- Exact Mass: 197.116
- Monoisotopic Mass: 197.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81A^2
- XLogP3: 2.2
1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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